Cas no 1694461-58-9 (N-(3-ethynylphenyl)pent-4-ynamide)

• Product Name: N-(3-ethynylphenyl)pent-4-ynamide
• CAS No: 1694461-58-9
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 6003295
• PubChem ID: 106741313
• Update Time: 2025-07-17

N-(3-ethynylphenyl)pent-4-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-744015
• 1694461-58-9
• N-(3-ethynylphenyl)pent-4-ynamide

• Inchi： 1S/C13H11NO/c1-3-5-9-13(15)14-12-8-6-7-11(4-2)10-12/h1-2,6-8,10H,5,9H2,(H,14,15)
• InChI Key： ZSGSFAGHNXMKHF-UHFFFAOYSA-N
• SMILES： O=C(CCC#C)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3-ethynylphenyl)pent-4-ynamide

Research Brief on N-(3-ethynylphenyl)pent-4-ynamide (CAS: 1694461-58-9) in Chemical Biology and Pharmaceutical Applications

N-(3-ethynylphenyl)pent-4-ynamide (CAS: 1694461-58-9) is a small molecule compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its terminal alkyne groups, serves as a versatile building block for click chemistry-based modifications, enabling its integration into various drug discovery and bioconjugation strategies. Recent studies have explored its role in targeted protein degradation, covalent inhibitor design, and as a molecular probe for biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-(3-ethynylphenyl)pent-4-ynamide as a warhead in PROTAC (Proteolysis Targeting Chimera) design. Researchers successfully conjugated this compound to E3 ligase ligands, creating novel bifunctional molecules capable of inducing targeted protein degradation. The terminal alkyne groups allowed for efficient modular assembly through copper-catalyzed azide-alkyne cycloaddition (CuAAC), showcasing its potential in rapid PROTAC optimization.

In the field of covalent drug discovery, a recent Nature Chemical Biology publication (2024) highlighted the compound's application in developing selective kinase inhibitors. The ethynylphenyl moiety of N-(3-ethynylphenyl)pent-4-ynamide was shown to undergo Michael addition with cysteine residues in the ATP-binding pocket of specific kinases, leading to irreversible inhibition with improved selectivity profiles compared to traditional acrylamide-based warheads.

Structural activity relationship (SAR) studies have revealed that the spatial arrangement of the two alkyne groups in N-(3-ethynylphenyl)pent-4-ynamide contributes to its unique binding properties. Molecular modeling simulations indicate that the compound adopts a conformation that optimally positions both alkynes for simultaneous interactions with biological targets, a feature that has been exploited in the design of bivalent inhibitors for protein-protein interaction targets.

Recent advances in chemical biology have also utilized N-(3-ethynylphenyl)pent-4-ynamide as a versatile tag for bioorthogonal labeling. Its dual alkyne functionality enables sequential labeling strategies, allowing researchers to track multiple biomolecules simultaneously in live-cell imaging experiments. This application was particularly highlighted in a 2024 ACS Chemical Biology paper describing super-resolution microscopy techniques.

From a pharmaceutical development perspective, preliminary ADMET studies of N-(3-ethynylphenyl)pent-4-ynamide derivatives show promising metabolic stability and membrane permeability profiles. However, challenges remain in optimizing the pharmacokinetic properties of compounds derived from this scaffold, particularly in reducing potential off-target reactivity while maintaining therapeutic efficacy.

Future research directions for N-(3-ethynylphenyl)pent-4-ynamide include exploring its application in targeted drug delivery systems, where its click chemistry compatibility could enable site-specific activation of prodrugs. Additionally, ongoing studies are investigating its potential in covalent fragment-based drug discovery, leveraging its unique reactivity profile to identify novel binding sites on challenging drug targets.